Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate

• CAS No.: 1152311-77-7
• Molecular Formula: C19H17FN2O4
• Molecular Weight: 356.3 g/mol
• IUPAC Name: benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate
• InChI: InChI=1S/C19H17FN2O4/c1-19(2,18(23)26-11-12-6-4-3-5-7-12)17-9-13-8-16(22(24)25)14(20)10-15(13)21-17/h3-10,21H,11H2,1-2H3
• InChI Key: SAZKCMIGEUQNTR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=CC2=CC(=C(C=C2N1)F)[N+](=O)[O-])C(=O)OCC3=CC=CC=C3

Description

Benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate is a useful research compound. Its molecular formula is C19H17FN2O4 and its molecular weight is 356.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of benzyl 4-(2-amino-4-fluoro-5-nitrophenyl)-2,2-dimethylbut-3-ynoate (20.0 g, 56 mmol) in acetonitrile (100 mL) was added PdCl2 (5.0 g, 28 mmol) at room temperature. The mixture was stirred at 80° C. overnight. The mixture was filtered off and the solvent was evaporated in vacuo, the residue was purified by chromatography on silica gel (10% EtOAc in petroleum ether) to give benzyl 2-(6-fluoro-5-nitro-1H-indol-2-yl)-2-methylpropanoate (18.0 g, 90%). 1H NMR (300 MHz, CDCl3) 8.96 (br s, 1H), 8.33 (d, J=7.2 Hz, 1H) 7.35-7.28 (m, 5H) 7.08 (d, J=11.7 Hz, 1H), 6.47 (s, 1H), 5.18 (s, 2H) 1.69 (s, 6H).